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Compound of Interest

5-Chlorothiophene-2-carbonyl
Compound Name:
chloride

Cat. No.: B104058

An In-depth Technical Guide to 5-Chlorothiophene-2-carbonyl chloride

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 5-Chlorothiophene-2-carbonyl
chloride, a key intermediate in the pharmaceutical and agrochemical industries. The document
details its chemical and physical properties, spectroscopic data, synthesis protocols, and its
significant application in the synthesis of the anticoagulant drug, Rivaroxaban.

Chemical Identity and Physical Properties

5-Chlorothiophene-2-carbonyl chloride is a reactive acyl chloride containing a thiophene
ring. Its properties make it a versatile reagent in organic synthesis.[1][2][3]
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Property Value Citations
Molecular Formula CsH2CIl20S [4115][6]
Molecular Weight 181.04 g/mol [41[5]

CAS Number 42518-98-9 [1][5][6]

Colorless to light yellow or light
Appearance o [31[7]
orange clear liquid/oil

Typically =97-98%; high-purity

Purity grades (=99.9%) are [6][8]
achievable

Melting Point 4°C

Boiling Point 225 °C

Density 1.5 g/cm3

N Slightly soluble in water;
Solubility ] ] [9]
soluble in organic solvents

Moisture sensitive; should be
Stability stored under an inert [6]

atmosphere

5-Chloro-2-thenoyl chloride, 5-
Synonyms chlorothiophene-2-carbonyl [6][10]
chloride

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quality control of 5-
Chlorothiophene-2-carbonyl chloride.
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Technique Data Citations

(400 MHz, CDCls): & = 7.80 (d,
1H NMR J=4Hz, 1H), 7.06 (d, J = 4 [11]
Hz, 1H)

(100 MHz, CDCl3): & = 158.5,
13C NMR [11]
143.1, 137.5, 134.9, 128.3

GC-MS (El+ m/z): 180, 182,

Mass Spectrometry 184

Characterized by the
disappearance of the broad O-
H stretch from the starting
carboxylic acid and the
FT-IR appearance of a sharp, strong [1]
C=0 stretch characteristic of
the acyl chloride. This
technique is effective for

monitoring reaction progress.

Synthesis of 5-Chlorothiophene-2-carbonyl chloride

The most common and well-documented method for synthesizing this compound is through the
chlorination of its corresponding carboxylic acid, 5-chlorothiophene-2-carboxylic acid.[1] Thionyl
chloride (SOCIz) is a frequently used and effective chlorinating agent for this transformation.[1]

Experimental Protocol: Synthesis via Thionyl Chloride

This protocol is based on the reaction of 5-chlorothiophene-2-carboxylic acid with thionyl
chloride in a suitable solvent.

Materials:
» 5-chlorothiophene-2-carboxylic acid

e Thionyl chloride (SOCI2)
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o Toluene (or another nonpolar solvent like dichloromethane)
e N,N-dimethylformamide (DMF, catalytic amount)

o Reaction vessel (e.g., three-necked flask) equipped with a stirrer, reflux condenser, and a
gas outlet to a scrubbing system.

Procedure:

 In areaction vessel under an inert atmosphere (e.g., nitrogen), add 5-chlorothiophene-2-
carboxylic acid and toluene.

e Stir the mixture and slowly heat to 80-85°C.[12]

» Slowly add thionyl chloride dropwise to the mixture. The addition should take approximately
1 hour.[12] A catalytic amount of DMF can also be added.[11]

 After the addition is complete, continue to raise the temperature to reflux (around 95-105°C
in toluene) and maintain for 1-3 hours.[12]

e Monitor the reaction progress using FT-IR spectroscopy by observing the disappearance of
the O-H band of the carboxylic acid.[1]

e Once the reaction is complete, cool the solution to 50-60°C.[12]

e Remove the excess thionyl chloride and solvent by distillation under reduced pressure.[12]
[13]

e The crude product can be purified by vacuum distillation to yield high-purity 5-
chlorothiophene-2-carbonyl chloride.[11]
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5-Chlorothiophene- Thionyl Chloride (SOCI2)
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Synthesis workflow for 5-Chlorothiophene-2-carbonyl chloride.
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Application in the Synthesis of Rivaroxaban

5-Chlorothiophene-2-carbonyl chloride is a crucial intermediate for the synthesis of
Rivaroxaban, an orally active direct factor Xa inhibitor used for the prevention and treatment of
thromboembolic disorders.[13][14] The synthesis involves the N-acylation of (S)-4-(4-(5-
(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one with 5-chlorothiophene-2-
carbonyl chloride.[15]

Experimental Protocol: N-acylation for Rivaroxaban
Synthesis

This protocol outlines the reaction of the amine intermediate with 5-chlorothiophene-2-
carbonyl chloride.

Materials:

¢ (S)-4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one (or its hydrochloride
salt)

+ 5-chlorothiophene-2-carbonyl chloride (as a solution in a nonpolar solvent like toluene or
dichloromethane)

e Asuitable base (e.qg., triethylamine (TEA), pyridine, or sodium carbonate)
e Anhydrous dichloromethane or a solvent mixture (e.g., water and acetone)
Procedure:

 Dissolve (S)-4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one and a base
(e.g., TEA) in anhydrous dichloromethane.[13]

e Cool the mixture to 0°C in an ice bath.[13]

e Slowly add a solution of 5-chlorothiophene-2-carbonyl chloride in anhydrous
dichloromethane to the cooled mixture.[13]

» After the addition is complete, stir the mixture at 0°C for 30 minutes, then allow it to warm to
room temperature and stir for an additional 2 hours.[13]
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» Upon completion, the reaction mixture is typically quenched with water.[15]

e The product, Rivaroxaban, is then isolated through extraction with an organic solvent (e.g.,
dichloromethane), followed by drying of the organic phase, filtration, and evaporation of the

solvent.[16]

» The crude product can be purified by recrystallization from a suitable solvent like acetic acid.
[16]
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2-carbonyl chloride -3-yl)phenyl)morpholin-3-one

Reaction Vessel
(Dichloromethane, Base, 0°C to RT)

N-acylation

y

solation

y

Purification

Rivaroxaban

Click to download full resolution via product page

Reaction pathway for the synthesis of Rivaroxaban.

Safety and Handling

5-Chlorothiophene-2-carbonyl chloride is a hazardous substance and must be handled with
appropriate safety precautions.
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Hazard Statement

GHS Classification

Precautionary o
Citations
Measures

Causes severe skin
burns and eye
damage.[4]

Skin
Corrosion/Irritation
(1B)

Wear protective

gloves, clothing, eye,

and face protection. In

case of contact, rinse
immediately with 5]
plenty of water. Seek
immediate medical

attention.

Causes serious eye
damage.[4]

Serious Eye Damage

@

Wear eye protection.

If in eyes, rinse

cautiously with water

for several minutes.
Remove contact 18]
lenses if present and

easy to do. Continue

rinsing.

May be corrosive to
metals.[4]

Corrosive to Metals

@

Keep only in original
container. Absorb

. [10]
spillage to prevent

material damage.

Handling and Storage

Handle in a well-
ventilated area or
under a chemical
fume hood. Store in a
cool, dry place under
an inert atmosphere,

away from moisture.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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